Cas no 333754-85-1 (3-(2-hydroxy-4-methoxyphenyl)propanal)

• Product Name: 3-(2-hydroxy-4-methoxyphenyl)propanal
• CAS No: 333754-85-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 6602141
• PubChem ID: 11298300
• Update Time: 2025-10-18

3-(2-hydroxy-4-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-4-methoxyphenyl)propanal
• SCHEMBL910548
• 2-Hydroxy-4-methoxybenzenepropanal
• 333754-85-1
• EN300-1851118
• DTXSID701297368

• Inchi： 1S/C10H12O3/c1-13-9-5-4-8(3-2-6-11)10(12)7-9/h4-7,12H,2-3H2,1H3
• InChI Key： DPPIGPHQKASUHA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)O)CCC=O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-hydroxy-4-methoxyphenyl)propanal

Introduction to CAS No 333754-85-1: 3-(2-Hydroxy-4-Methoxyphenyl)Propanal

CAS No 333754-85-1, commonly referred to as 3-(2-hydroxy-4-methoxyphenyl)propanal, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, classified as an aromatic aldehyde, has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a propanal group attached to a hydroxyl-substituted methoxyphenyl ring, making it a versatile building block for further chemical modifications.

The structure of 3-(2-hydroxy-4-methoxyphenyl)propanal is characterized by a benzene ring with hydroxyl (-OH) and methoxy (-OCH₃) substituents at the 2 and 4 positions, respectively. The propanal group (CH₂CH₂CHO) is attached at the para position relative to the hydroxyl group. This arrangement imparts the compound with both electron-donating and electron-withdrawing functionalities, which influence its reactivity and stability. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

One of the most notable applications of CAS No 333754-85-1 is in the synthesis of bioactive molecules. Researchers have utilized this compound as a precursor in the development of novel pharmaceutical agents, particularly in the context of anti-inflammatory and antioxidant therapies. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 3-(2-hydroxy-4-methoxyphenyl)propanal has found utility in the field of material science. Its ability to form stable complexes with metal ions has made it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential use in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further underscored the importance of this compound as a versatile building block.

The synthesis of CAS No 333754-85-1 has also been a topic of extensive research. Traditional methods involve multi-step reactions that often require harsh conditions and expensive reagents. However, recent breakthroughs have led to the development of more efficient and environmentally friendly synthetic routes. For example, researchers have successfully employed microwave-assisted synthesis to achieve higher yields and shorter reaction times while minimizing waste generation.

Beyond its direct applications, this compound serves as an excellent model system for studying fundamental chemical principles. Its reactivity patterns provide insights into the behavior of similar aromatic aldehydes under various reaction conditions. Moreover, its role as an intermediate in natural product synthesis has contributed significantly to our understanding of biosynthetic pathways.

In conclusion, CAS No 333754-85-1, or 3-(2-hydroxy-4-methoxyphenyl)propanal, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a key player in future scientific endeavors. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.